Cas no 90044-14-7 (4H-Pyran-4-one, 2,2'-[1,4-piperazinediylbis(methylene)]bis[3-hydroxy-)

• Product Name: 4H-Pyran-4-one, 2,2'-[1,4-piperazinediylbis(methylene)]bis[3-hydroxy-
• CAS No: 90044-14-7
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 795559
• PubChem ID: 71430582
• Update Time: 2025-04-19

4H-Pyran-4-one, 2,2'-[1,4-piperazinediylbis(methylene)]bis[3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,2'-[1,4-piperazinediylbis(methylene)]bis[3-hydroxy-
• 3-hydroxy-2-[[4-[(3-hydroxy-4-oxopyran-2-yl)methyl]piperazin-1-yl]methyl]pyran-4-one
• 90044-14-7
• DTXSID80849196
• 2,2'-[Piperazine-1,4-diylbis(methylene)]bis(3-hydroxy-4H-pyran-4-one)

• Inchi： 1S/C16H18N2O6/c19-11-1-7-23-13(15(11)21)9-17-3-5-18(6-4-17)10-14-16(22)12(20)2-8-24-14/h1-2,7-8,21-22H,3-6,9-10H2
• InChI Key： AJXSKPXXLGRFPT-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=C1CN1CCN(CC2=C(C(C=CO2)=O)O)CC1)O)=O

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.5Ų